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In the realm of synthetic organic chemistry and pharmaceutical development, precision in
identifying and sourcing chemical reagents is paramount. The compound of interest, broadly
described as "2-Bromo-2-phenylacetamide,” presents a potential for ambiguity in its
nomenclature. A systematic analysis of commercially available and synthetically utilized
compounds reveals that the most pertinent and widely referenced molecule is 2-bromo-N-
phenylacetamide (CAS 5326-87-4), also known as a-bromoacetanilide. This guide will,
therefore, focus on this specific chemical entity, providing a comprehensive overview of its
suppliers, pricing, synthesis, purification, and applications.

2-Bromo-N-phenylacetamide is a valuable building block, primarily due to its bifunctional
nature. The presence of a reactive carbon-bromine bond makes it an excellent electrophile for
alkylation reactions, while the amide functionality offers sites for further chemical modification.
These characteristics make it a crucial intermediate in the synthesis of various heterocyclic
compounds and pharmacologically active molecules. This guide aims to provide researchers,
scientists, and drug development professionals with the necessary technical information to
effectively source, handle, and utilize high-purity 2-bromo-N-phenylacetamide in their research
endeavors.
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Suppliers and Procurement of High-Purity 2-Bromo-
N-phenylacetamide

The availability of high-purity 2-bromo-N-phenylacetamide is critical for reproducible and

reliable experimental outcomes. Several reputable chemical suppliers offer this reagent at

various purity levels and quantities. The price is influenced by factors such as purity, quantity,

and the supplier's production scale.

. . Available
Supplier Purity . Notes
Quantities
Sells this product "as-
is" and does not
) ) ] provide analytical
Sigma-Aldrich Varies (product
) - 50 MG and larger data. Buyer assumes
(AldrichCPR)[1] specific)

responsibility for
confirming identity and

purity.

Tokyo Chemical
Industry (TCI)[2]

>95.0% (GC)

200MG, 1G, and bulk

Provides
specifications such as
appearance and

melting point.

Provides pricing in

CymitQuimica[3] 98% 100mg, 250mg, 19, 59
Euros.
Available for
Alfa Chemistry[4] Research grade Varies experimental/research
use.
A platform listing
BuyersGuideChem][5] ] ] multiple suppliers,
Varies Varies ) )
[6] including Capot
Chemical Co., Ltd.
Pricing Overview:
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Pricing for 2-bromo-N-phenylacetamide can vary significantly. For research quantities, prices
can range from approximately €30 for 100mg to over €160 for 5g[3]. For larger, bulk quantities,
it is advisable to request a quote directly from the suppliers.

Synthesis and Purification of 2-Bromo-N-
phenylacetamide

The most common and efficient method for the synthesis of 2-bromo-N-phenylacetamide is the
acylation of aniline with bromoacetyl bromide. This reaction is typically carried out in an inert
solvent with a base to neutralize the hydrogen bromide byproduct.

Synthetic Workflow Diagram
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Caption: A generalized workflow for the synthesis and purification of 2-bromo-N-
phenylacetamide.

Detailed Experimental Protocol: Synthesis

This protocol is based on established methods for N-acylation.[7]

Materials:

Aniline (1.0 equivalent)

o Bromoacetyl bromide (1.0 equivalent)
o Triethylamine (1.2 equivalents)

e Dichloromethane (DCM), anhydrous
o Deionized water

e Anhydrous sodium sulfate (Na2S04)
o Ethyl acetate (EtOAC)

Procedure:

Dissolve aniline (1.0 equivalent) in anhydrous dichloromethane in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0°C in an ice bath.
e Slowly add triethylamine (1.2 equivalents) to the solution and stir for 10 minutes.

 In a separate flask, dissolve bromoacetyl bromide (1.0 equivalent) in anhydrous
dichloromethane.

e Add the bromoacetyl bromide solution dropwise to the aniline solution at 0°C.

 Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the
progress of the reaction by Thin Layer Chromatography (TLC).
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e Upon completion, quench the reaction by adding deionized water.
o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer three times with water.

e Dry the organic phase over anhydrous sodium sulfate (Na2S04), filter, and concentrate
under reduced pressure to obtain the crude product.

Detailed Experimental Protocol: Purification

Purification of the crude product is crucial to obtain high-purity 2-bromo-N-phenylacetamide
suitable for further applications. Recrystallization is a common and effective method.[7]

Procedure:

o Transfer the crude 2-bromo-N-phenylacetamide to a clean Erlenmeyer flask.

» Add a minimal amount of hot ethyl acetate to dissolve the crude product completely.
e If there are any insoluble impurities, perform a hot filtration.

 Allow the solution to cool slowly to room temperature. Crystals of the purified product should
start to form.

o To maximize the yield, place the flask in an ice bath for 30 minutes.

o Collect the crystals by vacuum filtration, washing them with a small amount of cold ethyl
acetate.

o Dry the purified crystals under vacuum to remove any residual solvent. The expected melting
point of the purified product is between 131-135°C.[7]

Analytical Characterization

To ensure the identity and purity of the synthesized or purchased 2-bromo-N-phenylacetamide,
a combination of analytical techniques should be employed.
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Parameter Method Expected Result

3 4.01 (s, 2H), 7.18 (m, 1H),
Identity 1H NMR (CDCls) 7.36 (M, 2H), 7.54 (d, 2H),
8.09 (s, 1H)[7]

1H NMR (DMSO-ds) Spectral data available[8]

13C NMR Data available from spectral
databases.

Molecular ion peak consistent
with the molecular weight

Mass Spectrometry (GC-MS) (214.06 g/mol ). Top mass-to-
charge ratio (m/z) peaks at 93,
213, and 215.[9]

Characteristic peaks for N-H
stretching, C=0 stretching

IR Spectrosco
P by (amide 1), and N-H bending

(amide ).
) Purity typically >95.0% for
Purity Gas Chromatography (GC) ]
commercial grades.[2]
Melting Point 131-135 °CJ7]

Chemical Structure and Reaction Diagram

Caption: Chemical structure and synthesis reaction of 2-bromo-N-phenylacetamide.

Applications in Research and Drug Development

High-purity 2-bromo-N-phenylacetamide is a versatile reagent with several applications in the
pharmaceutical and life sciences sectors.

¢ Intermediate in Organic Synthesis: It serves as a key precursor for the synthesis of a wide
range of more complex molecules, particularly heterocyclic compounds. The reactive
bromine atom allows for facile introduction of the N-phenylacetamide moiety into various
molecular scaffolds.
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o Fragment for Compound Libraries: N-aryl acetamide derivatives are important components
in the generation of compound libraries for drug discovery.[10] These libraries are then
screened for biological activity against various therapeutic targets.

o Development of Novel Therapeutic Agents:

o Anticancer Agents: Derivatives of 2-bromo-N-phenylacetamide have been investigated for
their potential as anticancer agents. For instance, certain conjugates have shown activity
as carbonic anhydrase inhibitors with antiproliferative effects.[11]

o Antifungal Agents: 2-Bromo-N-phenylacetamide has demonstrated significant fungicidal
activity against various Candida species, including fluconazole-resistant strains.[8] It has
also shown efficacy against Candida albicans biofilms, making it a promising lead
compound for the development of new antifungal drugs.[8]

Conclusion

2-Bromo-N-phenylacetamide (CAS 5326-87-4) is a pivotal reagent for researchers and
professionals in drug development. Its utility as a synthetic intermediate and a building block for
bioactive molecules is well-established. This guide has provided a comprehensive overview of
its procurement from reliable suppliers, detailed protocols for its synthesis and purification, and
a summary of its analytical characterization and applications. By understanding these key
aspects, scientists can confidently and effectively incorporate high-purity 2-bromo-N-
phenylacetamide into their research and development workflows, ultimately contributing to the
advancement of medicinal chemistry and pharmaceutical sciences.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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